5-(4-chlorophenyl)-N-{[(4-nitrophenyl)amino]carbonothioyl}-2-furamide

• IUPAC Name: 5-(4-chlorophenyl)-N-[(4-nitrophenyl)carbamothioyl]furan-2-carboxamide
• InChI: InChI=1S/C18H12ClN3O4S/c19-12-3-1-11(2-4-12)15-9-10-16(26-15)17(23)21-18(27)20-13-5-7-14(8-6-13)22(24)25/h1-10H,(H2,20,21,23,27)
• InChI Key: BNUDSZQBSNDKHD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(O2)C(=O)NC(=S)NC3=CC=C(C=C3)[N+](=O)[O-])Cl
• Molecular Formula: C18H12ClN3O4S
• Molecular Weight: 401.8 g/mol

Description

5-(4-chlorophenyl)-N-{[(4-nitrophenyl)amino]carbonothioyl}-2-furamide, also known as Furamidine, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound has been found to possess antiparasitic, antiviral, and anticancer properties, making it a promising candidate for the development of novel drugs.

Mechanism of Action

The mechanism of action of 5-(4-chlorophenyl)-N-{[(4-nitrophenyl)amino]carbonothioyl}-2-furamide is not fully understood. However, it is believed to act by binding to the DNA of the target organism, leading to inhibition of DNA replication and ultimately cell death. 5-(4-chlorophenyl)-N-{[(4-nitrophenyl)amino]carbonothioyl}-2-furamide has been shown to exhibit selective toxicity towards the target organism, making it a promising candidate for the development of novel drugs.
Biochemical and Physiological Effects:
5-(4-chlorophenyl)-N-{[(4-nitrophenyl)amino]carbonothioyl}-2-furamide has been found to exhibit a range of biochemical and physiological effects. In parasitic infections, 5-(4-chlorophenyl)-N-{[(4-nitrophenyl)amino]carbonothioyl}-2-furamide has been shown to reduce parasite burden and improve survival rates in animal models. In viral infections, 5-(4-chlorophenyl)-N-{[(4-nitrophenyl)amino]carbonothioyl}-2-furamide has been shown to inhibit viral replication and reduce viral load. In cancer, 5-(4-chlorophenyl)-N-{[(4-nitrophenyl)amino]carbonothioyl}-2-furamide has been found to induce apoptosis and inhibit cell proliferation.

Advantages and Limitations for Lab Experiments

5-(4-chlorophenyl)-N-{[(4-nitrophenyl)amino]carbonothioyl}-2-furamide has several advantages for use in lab experiments. It exhibits potent activity against a range of target organisms, making it a useful tool for investigating the mechanisms of parasitic, viral, and cancerous diseases. Additionally, 5-(4-chlorophenyl)-N-{[(4-nitrophenyl)amino]carbonothioyl}-2-furamide is relatively easy to synthesize, making it readily available for use in research. However, 5-(4-chlorophenyl)-N-{[(4-nitrophenyl)amino]carbonothioyl}-2-furamide also has some limitations. It exhibits toxicity towards mammalian cells at high concentrations, which may limit its use in certain experiments. Additionally, its mechanism of action is not fully understood, which may complicate interpretation of experimental results.

Future Directions

There are several potential future directions for research on 5-(4-chlorophenyl)-N-{[(4-nitrophenyl)amino]carbonothioyl}-2-furamide. One area of interest is the development of novel drugs based on the structure of 5-(4-chlorophenyl)-N-{[(4-nitrophenyl)amino]carbonothioyl}-2-furamide. By modifying the structure of 5-(4-chlorophenyl)-N-{[(4-nitrophenyl)amino]carbonothioyl}-2-furamide, it may be possible to create compounds with improved efficacy and reduced toxicity. Another area of interest is the investigation of the mechanism of action of 5-(4-chlorophenyl)-N-{[(4-nitrophenyl)amino]carbonothioyl}-2-furamide. By understanding how 5-(4-chlorophenyl)-N-{[(4-nitrophenyl)amino]carbonothioyl}-2-furamide interacts with DNA, it may be possible to develop more targeted and effective therapies for parasitic, viral, and cancerous diseases. Finally, the use of 5-(4-chlorophenyl)-N-{[(4-nitrophenyl)amino]carbonothioyl}-2-furamide in combination with other drugs may be explored, as it may be possible to enhance its efficacy and reduce toxicity through combination therapy.

Synthesis Methods

The synthesis of 5-(4-chlorophenyl)-N-{[(4-nitrophenyl)amino]carbonothioyl}-2-furamide involves the reaction of 4-nitroaniline with carbon disulfide to form a dithiocarbamate intermediate. This intermediate is then reacted with 4-chlorobenzaldehyde to form the desired product. The synthesis of 5-(4-chlorophenyl)-N-{[(4-nitrophenyl)amino]carbonothioyl}-2-furamide is a multi-step process that requires careful control of reaction conditions to ensure high yields and purity.

Scientific Research Applications

5-(4-chlorophenyl)-N-{[(4-nitrophenyl)amino]carbonothioyl}-2-furamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit potent activity against a variety of parasitic infections, including Trypanosoma brucei, the causative agent of African sleeping sickness. 5-(4-chlorophenyl)-N-{[(4-nitrophenyl)amino]carbonothioyl}-2-furamide has also been shown to possess antiviral activity against several viruses, including HIV-1, hepatitis C virus, and Zika virus. Additionally, 5-(4-chlorophenyl)-N-{[(4-nitrophenyl)amino]carbonothioyl}-2-furamide has been investigated for its anticancer properties, with promising results in preclinical studies.